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Compound of Interest

Compound Name:
4-Fluoro-4-phenylpiperidine

hydrochloride

CAS No.: 1056382-25-2

Cat. No.: B1463153

Get Quote

Executive Summary & Chemical Identity
4-Fluoro-4-phenylpiperidine hydrochloride is a specialized piperidine scaffold characterized

by a geminal substitution pattern at the C4 position. Unlike its isomer 4-(4-

fluorophenyl)piperidine (where the fluorine is on the phenyl ring), this compound features a

fluorine atom and a phenyl ring attached to the same quaternary carbon on the piperidine ring.

This structural motif is critical in medicinal chemistry as a bioisostere for tertiary alcohols or to

block metabolic oxidation at the C4 position, often used in the design of analgesics, neurokinin

antagonists, and calcium channel modulators.
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Property Data

IUPAC Name 4-Fluoro-4-phenylpiperidine hydrochloride

CAS Number
1056382-25-2 (HCl Salt); 37656-48-7 refers to

the p-fluorophenyl isomer

Molecular Formula C₁₁H₁₄FN[1][2][3][4] · HCl

Molecular Weight 215.69 g/mol (Salt); 179.24 g/mol (Free Base)

Exact Mass 179.1110 (Cation)

Solubility
Soluble in water, methanol, DMSO; sparingly

soluble in ether/hexane.

Molecular Geometry & Conformational Analysis
The piperidine ring adopts a chair conformation to minimize torsional strain. The defining

structural feature is the quaternary center at C4, bearing both a bulky phenyl group and a

highly electronegative fluorine atom.

Stereoelectronic Preferences
In the lowest energy conformation, the steric bulk of the substituents dictates the geometry:

Phenyl Group (Equatorial): The phenyl ring has a significantly higher A-value (~2.8 kcal/mol)

compared to fluorine (~0.25 kcal/mol). To avoid severe 1,3-diaxial interactions with the

protons at C2 and C6, the phenyl group occupies the equatorial position.

Fluorine Atom (Axial): Consequently, the smaller fluorine atom is forced into the axial

position.

This Ph-Equatorial / F-Axial arrangement is thermodynamically preferred, though the high

electronegativity of fluorine induces polarization of the C4-C3 and C4-C5 bonds, subtly

flattening the chair around the C4 center.

Visualization of Conformation
The following diagram illustrates the steric equilibrium and the preferred chair geometry.
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Figure 1: Conformational equilibrium driven by the high A-value of the phenyl group.

Spectroscopic Characterization (Fingerprinting)
Accurate identification requires distinguishing the geminal 4-fluoro-4-phenyl structure from the

para-fluorophenyl isomer.

Nuclear Magnetic Resonance (NMR)
The presence of the fluorine atom at C4 introduces distinctive splitting patterns due to

heteronuclear coupling (

,

,

).

C-NMR (Carbon Skeleton)
C4 (Quaternary): Appears as a doublet at ~93–96 ppm with a large coupling constant (

). This is the diagnostic peak for a C-F bond.

C3/C5 (Methylene): Appears as a doublet (

) due to proximity to the fluorine.

Phenyl Carbons: Typical aromatic signals (126–145 ppm); the ipso-carbon (C1') may show

small coupling (
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) if resolution allows.

F-NMR (Fluorine Signature)
Chemical Shift: A singlet (or broad multiplet if proton-coupled) at -159 to -160 ppm (relative to

CFCl₃).

Note: Aliphatic tertiary fluorides typically resonate in this region, distinct from aromatic

fluorines (which appear around -110 to -120 ppm).

H-NMR (Proton Connectivity)
Aromatic: Multiplet at 7.25 – 7.55 ppm (5H, Phenyl).

Piperidine Ring:

-Protons (C2/C6): 3.0 – 3.6 ppm (deshielded by Nitrogen).

-Protons (C3/C5): 1.8 – 2.4 ppm. These often appear as complex multiplets due to vicinal
coupling with Fluorine (

).

Mass Spectrometry
ESI+: [M+H]⁺ peak at 180.1 m/z (Free base mass + 1).

Fragmentation: Loss of HF (20 Da) is a common fragmentation pathway, leading to a

characteristic ion at m/z ~160 (4-phenyl-1,2,3,6-tetrahydropyridine cation).

Synthesis & Reaction Pathways[1][3][5][6][7]
The synthesis of the geminal fluoride requires converting a tertiary alcohol to a fluoride using

nucleophilic fluorinating agents.

Synthetic Workflow
Grignard Addition: Reaction of N-protected-4-piperidone (e.g., N-Benzyl or N-Boc) with

Phenylmagnesium bromide (PhMgBr) yields the tertiary alcohol: 4-hydroxy-4-

phenylpiperidine.
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Dehydroxyfluorination: Treatment with DAST (Diethylaminosulfur trifluoride) or Deoxo-Fluor

converts the C4-OH to C4-F.

Mechanism:[5][6] The hydroxyl attacks the sulfur center, activating the oxygen, followed by

nucleophilic attack of fluoride.

Deprotection: Removal of the N-protecting group (e.g., Pd/C hydrogenation for Benzyl, or

TFA/HCl for Boc).

Salt Formation: Treatment with HCl in dioxane/ether precipitates the hydrochloride salt.

N-Benzyl-4-piperidone

Grignard Reaction
(PhMgBr, THF)

Intermediate:
4-Hydroxy-4-phenylpiperidine

Fluorination
(DAST, -78°C to RT)

Intermediate:
4-Fluoro-4-phenylpiperidine (Protected)

Deprotection
(H2, Pd/C or ACE-Cl)

4-Fluoro-4-phenylpiperidine HCl
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Figure 2: Synthetic pathway from piperidone precursor to final HCl salt.

Regulatory & Safety Context
Precursor Awareness
Researchers must be aware that 4-substituted-4-phenylpiperidines are structural scaffolds

found in certain controlled substances (e.g., pethidine/meperidine analogs) and fentanyl

precursors (specifically 4-anilino-piperidines).

Distinction: 4-Fluoro-4-phenylpiperidine is not a direct precursor to fentanyl (which requires a

4-anilino nitrogen). However, it is a metabolite of certain neuroleptics and a scaffold for

legitimate receptor ligands (e.g., NMDA, Sigma receptors).

Compliance: Always verify local scheduling. While generally considered a building block,

strict inventory control is recommended due to structural similarity to watch-list chemicals.

Handling
Hygroscopicity: The HCl salt is hygroscopic. Store in a desiccator at -20°C.

Corrosivity: As an HCl salt, it may liberate trace HCl gas upon prolonged exposure to

moisture; handle in a fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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